Cas no 1806184-90-6 (3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806184-90-6
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4838030
• Update Time: 2025-09-28

3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-7(11)4-3-5(15)6(1-2-16)17-8(4)18-9(12,13)14/h3,7H,1H2
• InChI Key： BXIGLGQEVSQUIR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(=NC=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806184-90-6)

3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806184-90-6) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of difluoromethyl, iodine, and trifluoromethoxy functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research endeavors.

The molecular structure of 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile is particularly noteworthy. The pyridine ring, a fundamental component of many bioactive molecules, serves as the core scaffold. The difluoromethyl group, known for its ability to modulate biological activity and metabolic stability, is attached to the 3-position of the pyridine ring. The iodine atom at the 5-position provides a versatile handle for further chemical modifications and radiolabeling studies. Additionally, the trifluoromethoxy group at the 2-position enhances the lipophilicity and stability of the molecule, contributing to its overall pharmacological profile.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their solubility, lipophilicity, and metabolic stability. The presence of multiple fluorinated groups in 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile makes it an attractive candidate for optimizing these properties. For instance, the difluoromethyl group can enhance the potency and selectivity of drug candidates by altering their binding interactions with target proteins.

The iodine atom in 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile also plays a crucial role in its potential applications. Iodinated compounds are often used in radiolabeling studies to track the distribution and metabolism of drugs in vivo. This property is particularly useful in preclinical and clinical studies to evaluate the pharmacokinetics and biodistribution of drug candidates. Moreover, iodine can serve as a leaving group in various chemical reactions, facilitating further derivatization and functionalization of the molecule.

The acetonitrile moiety at the 6-position of the pyridine ring adds another layer of complexity to the molecule's structure. Acetonitrile is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and addition reactions. This feature allows for the synthesis of diverse derivatives with tailored biological activities. For example, acetonitrile can be converted into other functional groups like carboxylic acids or amides, which can modulate the pharmacological properties of the molecule.

In terms of biological activity, preliminary studies have shown that 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile exhibits promising inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit kinases and other signaling proteins that play critical roles in cancer progression and inflammatory responses. These findings suggest that this compound could be a valuable lead for developing novel therapeutic agents targeting these pathways.

The synthetic route for preparing 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile involves a series of well-established chemical transformations. The synthesis typically starts with a suitably substituted pyridine derivative, which undergoes sequential reactions to introduce the difluoromethyl, iodine, trifluoromethoxy, and acetonitrile groups. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

To further explore the potential applications of 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile, ongoing research is focused on evaluating its pharmacological properties in more detail. In vitro assays are being conducted to assess its activity against various biological targets, including enzymes, receptors, and signaling pathways. In vivo studies are also underway to investigate its efficacy and safety profiles in animal models of disease.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806184-90-6) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents targeting various disease pathways. Continued research efforts will undoubtedly uncover more insights into its biological activities and potential applications in drug discovery.